5-(4-(2,5-dimethylphenyl)piperazine-1-carbonyl)-3-(furan-2-ylmethyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-3-(furan-2-ylmethyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H24N4O4/c1-15-5-6-16(2)19(12-15)24-7-9-25(10-8-24)20(27)18-13-23-22(29)26(21(18)28)14-17-4-3-11-30-17/h3-6,11-13H,7-10,14H2,1-2H3,(H,23,29)
• InChI Key: LLIYPUKGKGWGCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C(=O)C3=CNC(=O)N(C3=O)CC4=CC=CO4
• Molecular Formula: C22H24N4O4
• Molecular Weight: 408.4 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and molecular weight. The IUPAC name you provided suggests that this compound is a pyrimidine derivative, which is a class of compounds that play a crucial role in biological systems.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired product. The synthesis analysis would involve a detailed study of the reaction conditions, reagents, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves the study of the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The type of reactions that a compound undergoes can provide valuable information about its chemical properties.

Physical And Chemical Properties Analysis

This involves studying properties such as solubility, melting point, boiling point, and reactivity with common reagents.

Safety And Hazards

The safety and hazards associated with a compound are typically determined through laboratory testing. This includes studying the compound’s toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve further studies to optimize the synthesis process, explore new reactions, or investigate potential applications of the compound in various fields such as medicine, materials science, or agriculture.

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